molecular formula C12H21N3 B6279964 3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine CAS No. 1368303-34-7

3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine

Cat. No. B6279964
CAS RN: 1368303-34-7
M. Wt: 207.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . Imidazole has become an important synthon in the development of new drugs .


Molecular Structure Analysis

The molecular structure of imidazole compounds generally consists of a five-membered ring, which includes two nitrogen atoms and three carbon atoms .


Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .


Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .

Future Directions

The broad range of chemical and biological properties of imidazole has made it a key component in the development of new drugs . Therefore, the future research directions in this field could involve the synthesis of new imidazole derivatives and the exploration of their potential therapeutic applications.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine involves the reaction of 2-cyclohexyl-1H-imidazole with 3-bromopropan-1-amine, followed by reduction of the resulting intermediate.", "Starting Materials": [ "2-cyclohexyl-1H-imidazole", "3-bromopropan-1-amine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-cyclohexyl-1H-imidazole in ethanol and add 3-bromopropan-1-amine. Heat the mixture at reflux for 24 hours.", "Step 2: Cool the reaction mixture and add sodium borohydride. Stir the mixture for 2 hours.", "Step 3: Add hydrochloric acid dropwise to the reaction mixture until the pH is acidic. Extract the product with ethyl acetate.", "Step 4: Wash the organic layer with water and dry over sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in ethanol and add sodium hydroxide. Heat the mixture at reflux for 2 hours.", "Step 7: Cool the reaction mixture and extract the product with ethyl acetate.", "Step 8: Wash the organic layer with water and dry over sodium sulfate.", "Step 9: Concentrate the organic layer under reduced pressure to obtain the final product, 3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine." ] }

CAS RN

1368303-34-7

Product Name

3-(2-cyclohexyl-1H-imidazol-1-yl)propan-1-amine

Molecular Formula

C12H21N3

Molecular Weight

207.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.